Cas no 2229434-37-9 (2-fluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-amine)

• Product Name: 2-fluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-amine
• CAS No: 2229434-37-9
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 5947278
• PubChem ID: 165755412
• Update Time: 2025-06-08

2-fluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-amine
• EN300-1817391
• 2229434-37-9

• Inchi： 1S/C12H16FN/c13-12(8-14)11-7-3-5-9-4-1-2-6-10(9)11/h3,5,7,12H,1-2,4,6,8,14H2
• InChI Key： LYCYUPUGAGMMFF-UHFFFAOYSA-N
• SMILES： FC(CN)C1=CC=CC2CCCCC=21

Computed Properties

• Exact Mass: 193.126677677g/mol
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 2-fluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-amine

Introduction to 2-fluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-amine (CAS No. 2229434-37-9)

2-fluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2229434-37-9, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered attention due to its structural uniqueness and potential applications in drug development. The presence of a fluoro substituent and a tetrahydronaphthalen core suggests a complex interplay of electronic and steric effects, which are crucial for its biological activity.

The fluoro group is a well-documented pharmacophore in medicinal chemistry, known for its ability to modulate metabolic stability, lipophilicity, and binding affinity. In the context of 2-fluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-amine, the fluoro atom is positioned at the second carbon of an ethylamine side chain, adjacent to the tetrahydronaphthalen ring. This arrangement likely influences the compound's overall shape and interactions with biological targets.

The tetrahydronaphthalen moiety is a fused cyclohexane and benzene ring system, which is often found in bioactive molecules due to its ability to adopt a rigid conformation. This structural motif can serve as a scaffold for further derivatization, enabling the exploration of diverse chemical space. The amine functionality at the terminal position of the ethyl chain provides a site for hydrogen bonding or coordination interactions, which are critical for drug-receptor binding.

Recent advancements in computational chemistry have highlighted the importance of understanding the 3D structure of molecules like 2-fluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-amine. Molecular modeling studies suggest that this compound may exhibit favorable interactions with enzymes or receptors involved in metabolic pathways. For instance, the fluoro group could enhance binding by increasing electron density in specific regions of the target protein.

In vitro studies have begun to explore the pharmacological potential of analogs with similar scaffolds. Preliminary data indicate that compounds containing a tetrahydronaphthalen core can exhibit inhibitory activity against certain enzymes. The introduction of a fluoro substituent appears to enhance this activity, possibly by improving solubility or reducing metabolic degradation. These findings align with broader trends in drug discovery, where structural modifications are systematically explored to optimize biological response.

The synthesis of 2-fluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-amine presents unique challenges due to its complex architecture. Traditional synthetic routes may involve multi-step sequences requiring careful control of reaction conditions to avoid unwanted side products. Advances in catalytic methods have enabled more efficient pathways for constructing such molecules. For example, transition metal-catalyzed cross-coupling reactions can be employed to form key carbon-carbon bonds in the tetrahydronaphthalen ring system.

From a regulatory perspective, compounds like 2-fluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-amine must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Current guidelines emphasize the importance of understanding both pharmacokinetic and pharmacodynamic properties early in the development process. This includes assessing absorption, distribution, metabolism, excretion (ADME), and potential toxicological effects.

The role of fluoro substituted compounds in modern medicine cannot be overstated. These molecules have been successfully incorporated into drugs targeting various diseases, including cancer and infectious disorders. The structural features of 2-fluoro-2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-amine, particularly its rigid core and functionalized side chains, make it an attractive candidate for further investigation.

Future research directions may focus on exploring derivatives of this compound with modified substituents or altered connectivity. By leveraging high-throughput screening technologies and machine learning models predicting molecular properties (MLPs), researchers can accelerate the discovery process. Such approaches enable rapid evaluation of large libraries of compounds for their potential therapeutic value.

In conclusion,2-fluoro-2-(5,6,7,⁸-tetrahydronaphthalen)^-1ylethan^-1amine (CAS No.2229434-37-9) represents an intriguing molecule with significant pharmaceutical promise.Tetrahedronaphthalen-core,fluorinated,andamine-functionalizedstructurespositionitastoparticularcandidateforfuturedrugdevelopmentinitssignificantpotentialtobeexploredfurtherinbothacademicandindustrialsettings.